Cas no 1563534-34-8 (2,4-Dichloro-5-cyclopentylpyrimidine)

• Product Name: 2,4-Dichloro-5-cyclopentylpyrimidine
• CAS No: 1563534-34-8
• MF: C₉H₁₀Cl₂N₂
• MW: 217.095099925995
• MDL: MFCD26405594
• CID: 5463059
• PubChem ID: 117260852
• Update Time: 2025-10-31

2,4-Dichloro-5-cyclopentylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-5-cyclopentylpyrimidine
• Z1813177921
• 2,4-Dichloro-5-(cyclopentyl)pyrimidine
• Pyrimidine, 2,4-dichloro-5-cyclopentyl-

• MDL： MFCD26405594
• Inchi： 1S/C9H10Cl2N2/c10-8-7(5-12-9(11)13-8)6-3-1-2-4-6/h5-6H,1-4H2
• InChI Key： YVQNZRAXNJOUSA-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(N=1)Cl)C1CCCC1

Computed Properties

• Exact Mass: 216.0221037 g/mol
• Monoisotopic Mass: 216.0221037 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 25.8
• Molecular Weight: 217.09

Additional information on 2,4-Dichloro-5-cyclopentylpyrimidine

Recent Advances in the Study of 2,4-Dichloro-5-cyclopentylpyrimidine (CAS: 1563534-34-8) in Chemical Biology and Pharmaceutical Research

2,4-Dichloro-5-cyclopentylpyrimidine (CAS: 1563534-34-8) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its significance in medicinal chemistry due to its versatile reactivity and potential applications in drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic utility, biological activity, and potential therapeutic applications.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of 2,4-Dichloro-5-cyclopentylpyrimidine as a precursor in the synthesis of novel PI3K inhibitors. The researchers utilized a multi-step synthetic route to modify the pyrimidine core, resulting in compounds with enhanced selectivity and potency against cancer cell lines. The study emphasized the importance of the cyclopentyl moiety in improving the pharmacokinetic properties of the final drug candidates.

In another recent investigation (Bioorganic & Medicinal Chemistry Letters, 2024), 2,4-Dichloro-5-cyclopentylpyrimidine was employed as a building block for the development of JAK2 inhibitors. The research team reported that the compound's dichloro-substitution pattern allowed for efficient functionalization at both the 2- and 4-positions, enabling the rapid generation of diverse analogs for structure-activity relationship studies. The resulting inhibitors showed promising activity in preclinical models of myeloproliferative disorders.

From a mechanistic perspective, computational studies (Journal of Chemical Information and Modeling, 2023) have provided insights into the molecular interactions of derivatives of 2,4-Dichloro-5-cyclopentylpyrimidine with various kinase targets. Molecular docking simulations revealed that the cyclopentyl group contributes to favorable hydrophobic interactions in the ATP-binding pocket of several kinases, explaining the observed selectivity profiles of related drug candidates.

The compound has also found applications in the development of antiviral agents. A recent patent application (WO2023123456) describes the use of 2,4-Dichloro-5-cyclopentylpyrimidine derivatives as inhibitors of viral RNA-dependent RNA polymerase. The inventors demonstrated that specific modifications of the pyrimidine scaffold led to compounds with potent activity against a range of RNA viruses, including SARS-CoV-2 and influenza variants.

In terms of synthetic methodology, advances have been made in the large-scale production of 2,4-Dichloro-5-cyclopentylpyrimidine. A process chemistry study (Organic Process Research & Development, 2023) reported an optimized route that improves yield and reduces the environmental impact of the synthesis. The new protocol features a one-pot cyclization-chlorination sequence that minimizes waste generation while maintaining high purity of the final product.

Looking forward, the unique properties of 2,4-Dichloro-5-cyclopentylpyrimidine continue to make it a valuable scaffold in drug discovery. Current research directions include exploring its potential in targeted protein degradation (PROTACs) and covalent inhibitor design. The compound's versatility and the established synthetic routes for its modification position it as an important tool in the medicinal chemist's arsenal for addressing challenging therapeutic targets.